2-Dimethylaminomethyl-benzylamine dihydrobromide
Overview
Description
2-Dimethylaminomethyl-benzylamine dihydrobromide (DDBD) is a compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It is a dibromide derivative of benzylamine, containing two methyl groups attached to the amine group. This compound has been shown to have a wide range of properties, including being an efficient oxidizing agent and a powerful inhibitor of enzymes. DDBD has been used in a variety of scientific research applications, including biochemistry, pharmacology, and biomedicine.
Scientific Research Applications
2-Dimethylaminomethyl-benzylamine dihydrobromide has been used in a variety of scientific research applications, including biochemistry, pharmacology, and biomedicine. In biochemistry, it has been used as a reagent in the synthesis of various compounds, such as amino acids and peptides. In pharmacology, it has been used as an inhibitor of enzymes, such as cytochrome P450 enzymes. In biomedicine, it has been used to study the effects of drugs on the human body, as well as to study the effects of various diseases on the body.
Mechanism of Action
The mechanism of action of 2-Dimethylaminomethyl-benzylamine dihydrobromide is not fully understood, but it is believed to involve the oxidation of benzylamine by bromine. This reaction produces two diastereomers, which can then react with various molecules in the body, such as enzymes. The resulting products of these reactions are believed to be responsible for the various effects of this compound.
Biochemical and Physiological Effects
The effects of this compound on the body are not fully understood, but it has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It has also been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Dimethylaminomethyl-benzylamine dihydrobromide in lab experiments is its ability to inhibit the activity of cytochrome P450 enzymes. This property makes it useful for studying the effects of drugs on the body, as well as for studying the effects of various diseases on the body. However, there are some limitations to using this compound in lab experiments, such as its instability in the presence of light and its tendency to form toxic byproducts when exposed to air.
Future Directions
There are many potential future directions for research on 2-Dimethylaminomethyl-benzylamine dihydrobromide. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Another potential area of research is the development of new applications for this compound, such as in drug delivery and in the treatment of various diseases. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound on the body. Finally, further research could be done to better understand the mechanism of action of this compound in order to develop more effective and safer compounds.
properties
IUPAC Name |
[2-[(dimethylamino)methyl]phenyl]methanamine;dihydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2BrH/c1-12(2)8-10-6-4-3-5-9(10)7-11;;/h3-6H,7-8,11H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPPMIIZULDYLLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=CC=C1CN.Br.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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